Cas no 1305116-67-9 (PF 04671536 Hydrochloride)

• Product Name: PF 04671536 Hydrochloride
• CAS No: 1305116-67-9
• MF: C₁₄H₁₉ClN₈OS
• MW: 382.871658563614
• CID: 4587061
• PubChem ID: 131954582
• Update Time: 2025-09-22

PF 04671536 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-3-[[(2R)-4-(2-thiazolylmethyl)-2-morpholinyl]methyl]-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine hydrochloride
• PF 04671536 hydrochloride
• (R)-5-Methyl-3-((4-(thiazol-2-ylmethyl)morpholin-2-yl)methyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine hydrochloride
• PDE8B-IN-1 (hydrochloride)
• AKOS034831600
• PF-04671536 hydrochloride
• 5-methyl-3-[[(2R)-4-(1,3-thiazol-2-ylmethyl)morpholin-2-yl]methyl]triazolo[4,5-d]pyrimidin-7-amine;hydrochloride
• 1305116-67-9
• HY-117848
• 5-Methyl-3-[[(2R)-4-(2-thiazolylmethyl)-2-morpholinyl]methyl]-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-aminehydrochloride
• CS-0068273
• PF 04671536 Hydrochloride

• Inchi： 1S/C14H18N8OS.ClH/c1-9-17-13(15)12-14(18-9)22(20-19-12)7-10-6-21(3-4-23-10)8-11-16-2-5-24-11;/h2,5,10H,3-4,6-8H2,1H3,(H2,15,17,18);1H/t10-;/m1./s1
• InChI Key： KNBIGIZPAKPDTF-HNCPQSOCSA-N
• SMILES： C1(C)=NC(N)=C2N=NN(C[C@@H]3OCCN(CC4=NC=CS4)C3)C2=N1.[H]Cl

Computed Properties

• Exact Mass: 382.109
• Monoisotopic Mass: 382.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136A^2

Additional information on PF 04671536 Hydrochloride

PF 04671536 Hydrochloride (CAS No. 1305116-67-9): A Comprehensive Overview of Its Pharmacological Profile and Therapeutic Potential

PF 04671536 Hydrochloride, also known by its CAS number 1305116-67-9, is a small molecule compound that has garnered significant attention in the field of biomedical research due to its unique pharmacological properties and potential therapeutic applications. This compound belongs to the class of selective serotonin reuptake inhibitors (SSRIs) and exhibits promising activity in modulating neurotransmitter signaling pathways. Recent studies have highlighted its potential in treating neuropsychiatric disorders and neurodegenerative conditions, making it a focal point for drug discovery and clinical development.

PF 04671536 Hydrochloride is characterized by its molecular structure, which includes a fluoroquinolone core and a pyrimidine ring. This structural feature contributes to its high affinity for serotonin transporter (SERT) and selective inhibition of monoamine oxidase (MAO-B). The compound's chemical stability and solubility properties make it suitable for oral administration and pharmacokinetic studies. Researchers have also explored its in vivo efficacy in preclinical models of major depressive disorder (MDD) and Alzheimer's disease.

Recent advancements in drug discovery have led to the identification of PF 04671536 Hydrochloride as a potential candidate for novel therapeutic approaches. A 2023 study published in Journal of Neuroscience demonstrated that this compound significantly enhances neuroplasticity and synaptic connectivity in animal models of chronic stress. The study also highlighted its ability to modulate glutamatergic signaling, which is crucial for cognitive function and memory retention.

Another notable development in 2024 involves the mechanism of action of PF 04671536 Hydrochloride. Researchers at the University of California, San Francisco have elucidated its role in regulating intracellular calcium levels and <